Cas no 1346606-34-5 (Chaetomellic Acid B Anhydride-d3)

• Product Name: Chaetomellic Acid B Anhydride-d3
• CAS No: 1346606-34-5
• MF: C₂₁H₃₄O₃
• MW: 337.511352062225
• CID: 2245591
• Update Time: 2023-11-22

Chaetomellic Acid B Anhydride-d3 Chemical and Physical Properties

Names and Identifiers

• Chaetomellic Acid B Anhydride-d3
• 3-[(Z)-Hexadec-7-enyl]-4-(trideuteriomethyl)furan-2,5-dione

• Inchi： 1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-18(2)20(22)24-21(19)23/h10-11H,3-9,12-17H2,1-2H3/b11-10-/i2D3
• InChI Key： GKEHXKQBMVJVBA-OEZTXSLXSA-N
• SMILES： O1C(C(C([2H])([2H])[2H])=C(C1=O)CCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 446
• Topological Polar Surface Area: 43.4